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Compound of Interest

Compound Name: Rapamycin-d3

Cat. No.: B12510939 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Rapamycin-d3 is the deuterated form of Rapamycin, a potent and specific inhibitor of the

mammalian target of rapamycin (mTOR).[1][2] It is commonly used as an internal standard for

the quantification of Rapamycin in various biological samples using mass spectrometry.[3][4]

Accurate preparation of stock solutions is critical for obtaining reliable and reproducible

experimental results. This document provides a detailed standard operating procedure (SOP)

for the preparation, storage, and handling of Rapamycin-d3 stock solutions.

Quantitative Data Summary
The following table summarizes the key quantitative information for Rapamycin-d3.
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Parameter Value Source(s)

Molecular Weight 917.19 g/mol [1][5][6]

Chemical Formula C₅₁H₇₆D₃NO₁₃ [5][6]

CAS Number 392711-19-2 [1][5][6]

Purity Typically ≥98% [5][6]

Solubility in DMSO ~25 mg/mL [4][7]

Solubility in Ethanol ~50 mg/mL [7]

Solubility in Methanol ~25 mg/mL [4][7]

Solubility in Chloroform ~5 mg/mL [4][7]

Storage of Powder -20°C for up to 3 years [1][2]

Storage of Stock Solution -80°C for up to 1 year [1]

Experimental Protocols
This section details the methodology for preparing a Rapamycin-d3 stock solution.

Materials and Equipment
Rapamycin-d3 powder

Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filtered pipette tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
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Stock Solution Preparation (Example: 10 mM in DMSO)
Pre-analysis: Before opening, allow the vial of Rapamycin-d3 powder to equilibrate to room

temperature for at least 15-20 minutes. This prevents condensation from forming on the

powder.

Weighing: Tare a sterile, amber microcentrifuge tube on a calibrated analytical balance.

Carefully weigh the desired amount of Rapamycin-d3 powder. For example, to prepare 1 mL

of a 10 mM stock solution, you would need 0.917 mg of Rapamycin-d3 (Mass = Molarity x

Volume x Molecular Weight).

Solubilization: Add the appropriate volume of anhydrous DMSO to the tube containing the

Rapamycin-d3 powder. For a 10 mM solution, if you weighed exactly 0.917 mg, you would

add 100 µL of DMSO.

Mixing: Vortex the solution thoroughly for 1-2 minutes until the powder is completely

dissolved. Visually inspect the solution to ensure there are no visible particles.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes in sterile, amber microcentrifuge tubes.[1]

Storage: Store the aliquots at -80°C.[1] When stored properly, the stock solution is stable for

at least one year.[1]

Preparation of Working Solutions
To prepare a working solution, thaw an aliquot of the stock solution at room temperature. Dilute

the stock solution to the desired final concentration using the appropriate cell culture medium

or buffer immediately before use.

Note on Solvent Choice: While DMSO is a common solvent, Rapamycin-d3 is also soluble in

ethanol and methanol.[4][7] The choice of solvent will depend on the specific experimental

requirements and cellular model. If the product is supplied in a solvent such as ethanol, it can

be evaporated under a gentle stream of nitrogen, and the desired solvent can be added

immediately.[4]
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Experimental Workflow for Rapamycin-d3 Stock
Solution Preparation
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Caption: Workflow for preparing Rapamycin-d3 stock solution.
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Caption: Inhibition of the mTORC1 signaling pathway by Rapamycin-d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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